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Compound of Interest

Compound Name: 5,5-Dimethylmorpholin-3-one

Cat. No.: B166811 Get Quote

Essential Safety and Handling Guide for 5,5-
Dimethylmorpholin-3-one
Disclaimer: A specific Safety Data Sheet (SDS) for 5,5-Dimethylmorpholin-3-one (CAS No.

127958-62-7) is not readily available. Therefore, this document provides guidance based on

general safety protocols for handling chemicals with unknown toxicity. It is imperative to treat

this compound as potentially hazardous and to exercise extreme caution.[1][2][3] This guide is

intended for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
Given the unknown toxicological properties of 5,5-Dimethylmorpholin-3-one, a

comprehensive approach to personal protection is mandatory.[1][2][4] The following table

summarizes the recommended PPE.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against potential

splashes and aerosols.[1][4]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene)

and a fully-buttoned lab coat

with long sleeves.

To prevent skin contact with

the compound.[4][5]

Respiratory Protection

A NIOSH-approved respirator

may be necessary if there is a

risk of aerosolization or if

handling outside of a certified

chemical fume hood.

To prevent inhalation of

airborne particles or vapors.

Foot Protection
Closed-toe, chemical-resistant

shoes.
To protect feet from spills.[1]

Operational Plan: Safe Handling Workflow
All handling of 5,5-Dimethylmorpholin-3-one should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation exposure.[4][6]

Experimental Workflow:

Preparation:

Ensure the work area within the chemical fume hood is clean and uncluttered.

Assemble all necessary equipment and reagents.

Don the appropriate personal protective equipment as outlined in the table above.

Handling:

Handle 5,5-Dimethylmorpholin-3-one with care to avoid generating dust or aerosols.

Use appropriate tools (e.g., spatula, scoopula) for transferring the solid compound.
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If creating a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

compound.

Properly remove and dispose of contaminated PPE.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[7]
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Preparation

Handling

Post-Handling

Clean Fume Hood

Assemble Equipment

Don PPE

Transfer Compound

Prepare Solution

Decontaminate Surfaces

Dispose of PPE

Wash Hands

 

Waste Collection

Labeling

Final Disposal

Segregate Solid and Liquid Waste

Use Designated Containers

Label as 'Hazardous Waste'

Identify Compound and Date

Store in Secure Area

Contact EHS for Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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